Cas no 2138123-77-8 (4-Tert-butyl-3-[(2,2-difluoroethyl)(propan-2-yl)amino]cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-[(2,2-difluoroethyl)(propan-2-yl)amino]cyclohexan-1-ol
• CAS No: 2138123-77-8
• MF: C₁₅H₂₉F₂NO
• MW: 277.393671751022
• CID: 5870040
• PubChem ID: 165491992
• Update Time: 2025-10-29

4-Tert-butyl-3-[(2,2-difluoroethyl)(propan-2-yl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138123-77-8
• EN300-1160433
• 4-tert-butyl-3-[(2,2-difluoroethyl)(propan-2-yl)amino]cyclohexan-1-ol
• 4-Tert-butyl-3-[(2,2-difluoroethyl)(propan-2-yl)amino]cyclohexan-1-ol

• Inchi： 1S/C15H29F2NO/c1-10(2)18(9-14(16)17)13-8-11(19)6-7-12(13)15(3,4)5/h10-14,19H,6-9H2,1-5H3
• InChI Key： RCONBOKRCGACCT-UHFFFAOYSA-N
• SMILES： FC(CN(C(C)C)C1CC(CCC1C(C)(C)C)O)F

Computed Properties

• Exact Mass: 277.22172087g/mol
• Monoisotopic Mass: 277.22172087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Tert-butyl-3-[(2,2-difluoroethyl)(propan-2-yl)amino]cyclohexan-1-ol

Research Briefing on 4-Tert-butyl-3-[(2,2-difluoroethyl)(propan-2-yl)amino]cyclohexan-1-ol (CAS: 2138123-77-8)

In recent years, the compound 4-Tert-butyl-3-[(2,2-difluoroethyl)(propan-2-yl)amino]cyclohexan-1-ol (CAS: 2138123-77-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanol backbone and tertiary butyl and difluoroethyl substituents, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments, synthesis methodologies, and biological activities associated with this compound.

The synthesis of 4-Tert-butyl-3-[(2,2-difluoroethyl)(propan-2-yl)amino]cyclohexan-1-ol involves a multi-step process, including the introduction of the difluoroethyl and isopropylamino groups onto the cyclohexanol scaffold. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Researchers have also explored its stereochemistry, revealing that the spatial arrangement of substituents significantly impacts its biological activity.

Pharmacological evaluations have demonstrated that 4-Tert-butyl-3-[(2,2-difluoroethyl)(propan-2-yl)amino]cyclohexan-1-ol exhibits notable activity as a modulator of certain neurotransmitter receptors. Preliminary in vitro studies suggest its potential in treating neurological disorders, such as anxiety and depression, by targeting specific receptor subtypes. Additionally, its unique fluorinated structure contributes to enhanced metabolic stability, a critical factor in drug development.

Recent in vivo studies have further validated the therapeutic potential of this compound. Animal models have shown favorable pharmacokinetic profiles, including good oral bioavailability and blood-brain barrier penetration. These findings underscore its suitability for further preclinical development. However, challenges such as off-target effects and dose optimization remain to be addressed in future research.

In conclusion, 4-Tert-butyl-3-[(2,2-difluoroethyl)(propan-2-yl)amino]cyclohexan-1-ol represents a promising candidate in the realm of neuropharmacology. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for clinical applications. This briefing highlights the importance of interdisciplinary collaboration in advancing our understanding of such complex molecules and their roles in modern medicine.